molecular formula C7H6ClFN2O2 B8433332 5-chloro-4-fluoro-N-methyl-2-nitroaniline CAS No. 1356483-80-1

5-chloro-4-fluoro-N-methyl-2-nitroaniline

Cat. No.: B8433332
CAS No.: 1356483-80-1
M. Wt: 204.58 g/mol
InChI Key: CIGWPRIZIBOMIW-UHFFFAOYSA-N
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Description

5-chloro-4-fluoro-N-methyl-2-nitroaniline is a useful research compound. Its molecular formula is C7H6ClFN2O2 and its molecular weight is 204.58 g/mol. The purity is usually 95%.
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Properties

CAS No.

1356483-80-1

Molecular Formula

C7H6ClFN2O2

Molecular Weight

204.58 g/mol

IUPAC Name

5-chloro-4-fluoro-N-methyl-2-nitroaniline

InChI

InChI=1S/C7H6ClFN2O2/c1-10-6-2-4(8)5(9)3-7(6)11(12)13/h2-3,10H,1H3

InChI Key

CIGWPRIZIBOMIW-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=C(C=C1[N+](=O)[O-])F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro 2,5-difluoro nitrobenzene (2.0 g, 0.010 mol) in DMF (15 ml) was added DIPEA (4.5 ml, 0.026 mol) followed by MeNH2 (5 ml, 0.010 mol, 2M in THF) and the resulting solution was stirred at room temperature for 12 h. The reaction was quenched with H2O and extracted with EtOAc (3×30 ml). The combined organic layers were washed with brine dried over Na2SO4 and concentrated under vacuum to get crude product which was purified column chromatography to get the title compound 5-chloro-4-fluoro-N-methyl-2-nitroaniline as a yellow solid, 1H NMR (400 MHz, DMSO-d6), δ: 8.20 (s, 1H), 8.09 (d, J=10 Hz, 1H), 7.22-7.20 (d, J=6.4 Hz, 1H), 2.95 (s, 3H). MS (M+1): 205.12
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
4.5 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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